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Compound of Interest

Compound Name: D-Gluco-2-heptulose

Cat. No.: B1606216 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of laboratory chemicals is paramount. This document provides essential safety and

logistical information for D-Gluco-2-heptulose, a ketose monosaccharide. While a specific

Safety Data Sheet (SDS) for D-Gluco-2-heptulose is not readily available, this guide is based

on data from structurally similar compounds, namely other heptuloses, to provide a robust

framework for safe laboratory practices.

Personal Protective Equipment (PPE)
When handling D-Gluco-2-heptulose, appropriate personal protective equipment is crucial to

minimize exposure and ensure personal safety. The following table summarizes the

recommended PPE.
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PPE Category Recommended Equipment

Eye/Face Protection

Wear tightly fitting safety goggles with side-

shields conforming to EN 166 (EU) or NIOSH

(US) approved standards.

Skin Protection

Wear impervious, flame-retardant clothing.

Nitrile, polyurethane, neoprene, or latex gloves

are recommended; however, be mindful of

potential latex allergies. Vinyl gloves are not

recommended.[1]

Respiratory Protection

In case of insufficient ventilation or dust

formation, use a full-face respirator with a

particulate filter device (EN 143, P1) or a self-

contained breathing apparatus.[2]

Operational Plan: Safe Handling and Storage
Proper operational procedures are essential to maintain a safe laboratory environment when

working with D-Gluco-2-heptulose.

Handling:

Work in a well-ventilated area to avoid the formation and inhalation of dust.

Avoid direct contact with skin and eyes.

The usual precautionary measures for handling chemicals should be followed.[3]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.

Keep refrigerated for long-term storage.

Disposal Plan
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Proper disposal of D-Gluco-2-heptulose and its containers is critical to prevent environmental

contamination and ensure regulatory compliance.

Product Disposal:

The material can be disposed of by removal to a licensed chemical destruction plant or by

controlled incineration with flue gas scrubbing.

Do not contaminate water, foodstuffs, feed, or seed by storage or disposal.[4]

Do not discharge into sewer systems.[4]

Contaminated Packaging:

Containers can be triple-rinsed (or equivalent) and offered for recycling or reconditioning.

Alternatively, the packaging can be punctured to make it unusable for other purposes and

then disposed of in a sanitary landfill.

Combustible packaging materials may be disposed of through controlled incineration with

flue gas scrubbing.[4]

Experimental Workflow for Safe Handling
The following diagram illustrates the standard operating procedure for the safe handling of D-
Gluco-2-heptulose from receipt to disposal.

Caption: Workflow for the safe handling of D-Gluco-2-heptulose.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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